Cas no 182963-65-1 (Benzenemethanol,2-(aminomethyl)-a-methyl-)

• Product Name: Benzenemethanol,2-(aminomethyl)-a-methyl-
• CAS No: 182963-65-1
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 113956
• Update Time: 2022-07-27

Benzenemethanol,2-(aminomethyl)-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-(aminomethyl)-a-methyl-
• Benzenemethanol, 2-(aminomethyl)--alpha--methyl- (9CI)

• Inchi： 1S/C9H13NO/c1-7(11)9-5-3-2-4-8(9)6-10/h2-5,7,11H,6,10H2,1H3
• InChI Key： KPURZDPKEGBNFL-UHFFFAOYSA-N
• SMILES： C1(C(C)O)=CC=CC=C1CN

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: 3.6